![molecular formula C16H25NO5 B5140782 N-[2-(2-ethylphenoxy)ethyl]-2-methyl-2-propanamine oxalate](/img/structure/B5140782.png)
N-[2-(2-ethylphenoxy)ethyl]-2-methyl-2-propanamine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-ethylphenoxy)ethyl]-2-methyl-2-propanamine oxalate is a chemical compound that is commonly known as Ephedrine. This compound belongs to a group of drugs known as sympathomimetic amines. Ephedrine is a powerful stimulant that has been used in various scientific research applications due to its ability to enhance physical and cognitive performance.
Mechanism of Action
Ephedrine acts as a sympathomimetic agent by stimulating the release of norepinephrine and dopamine in the brain. Norepinephrine and dopamine are neurotransmitters that are involved in the regulation of mood, attention, and arousal. By increasing the levels of these neurotransmitters, Ephedrine can enhance physical and cognitive performance.
Biochemical and Physiological Effects
Ephedrine has a number of biochemical and physiological effects on the body. It can increase heart rate, blood pressure, and respiratory rate. It can also increase the levels of glucose and fatty acids in the blood, which can provide energy for physical activity. In addition, Ephedrine can reduce appetite and increase metabolism, which can lead to weight loss.
Advantages and Limitations for Lab Experiments
Ephedrine has a number of advantages and limitations for lab experiments. One advantage is that it is a powerful stimulant that can enhance physical and cognitive performance, making it useful for studying the effects of exercise and cognitive tasks. However, Ephedrine can also have side effects such as anxiety, insomnia, and heart palpitations, which can limit its use in certain experiments.
Future Directions
For research on Ephedrine include the development of new drugs and the study of its long-term effects on physical and cognitive performance.
Synthesis Methods
Ephedrine can be synthesized through a variety of methods, including the reduction of ephedrone, which is a precursor chemical. The reduction of ephedrone can be achieved through the use of reducing agents such as lithium aluminum hydride or sodium borohydride. Another method for synthesizing Ephedrine is through the condensation of benzaldehyde and nitroethane, followed by reduction with hydrogen gas.
Scientific Research Applications
Ephedrine has been used in various scientific research applications due to its ability to enhance physical and cognitive performance. In sports, Ephedrine has been used as a performance-enhancing drug due to its ability to increase endurance and reduce fatigue. In addition, Ephedrine has been used in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.
properties
IUPAC Name |
N-[2-(2-ethylphenoxy)ethyl]-2-methylpropan-2-amine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO.C2H2O4/c1-5-12-8-6-7-9-13(12)16-11-10-15-14(2,3)4;3-1(4)2(5)6/h6-9,15H,5,10-11H2,1-4H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMDWKMCDLNLIGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1OCCNC(C)(C)C.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(2-ethylphenoxy)ethyl]-2-methylpropan-2-amine;oxalic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.